Cas no 216659-02-8 (4-Pyridinemethanamine,1-oxide)

• Product Name: 4-Pyridinemethanamine,1-oxide
• CAS No: 216659-02-8
• MF: C₆H₈N₂O
• MW: 124.1405210495
• CID: 243321
• Update Time: 2024-01-26

4-Pyridinemethanamine,1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinemethanamine,1-oxide
• NSC 194289
• 4-Pyridinemethanamine,1-oxide(9CI)
• 4-Pyridinemethanamine, 1-oxide

• Inchi： 1S/C6H8N2O/c7-5-6-1-3-8(9)4-2-6/h1-4H,5,7H2
• InChI Key： IRNVZFGBMLOIRV-UHFFFAOYSA-N
• SMILES： C1[N+]([O-])=CC=C(CN)C=1

Computed Properties

• Exact Mass: 124.064
• Monoisotopic Mass: 124.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0